![molecular formula C12H15N3O2 B8396918 4-Piperidin-4-yl-4H-pyrido[3,2-b][1,4]oxazin-3-one](/img/structure/B8396918.png)
4-Piperidin-4-yl-4H-pyrido[3,2-b][1,4]oxazin-3-one
Cat. No. B8396918
M. Wt: 233.27 g/mol
InChI Key: CFNILHOXUHJXOT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
CC(C)(C)OC(=O)N1CCC(N2C(=O)COc3cccnc32)CC1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[C:1]([O:2][C:3](=[O:4])[N:8]1[CH2:9][CH2:10][CH:11]([N:14]2[c:15]3[c:16]([cH:21][cH:22][cH:23][n:24]3)[O:17][CH2:18][C:19]2=[O:20])[CH2:12][CH2:13]1)([CH3:5])([CH3:6])[CH3:7].[Cl:32][CH2:33][Cl:34].[F:25][C:26]([F:27])([F:28])[C:29]([OH:30])=[O:31]>>[NH:8]1[CH2:9][CH2:10][CH:11]([N:14]2[c:15]3[c:16]([cH:21][cH:22][cH:23][n:24]3)[O:17][CH2:18][C:19]2=[O:20])[CH2:12][CH2:13]1
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Inputs
Step One
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Name
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CC(C)(C)OC(=O)N1CCC(N2C(=O)COc3cccnc32)CC1
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)(C)OC(=O)N1CCC(N2C(=O)COc3cccnc32)CC1
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
ClCCl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O=C(O)C(F)(F)F
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Outcomes
Product
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Name
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|
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Type
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product
|
|
Smiles
|
O=C1COc2cccnc2N1C1CCNCC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
